Cas no 1097730-66-9 (1-(Thiophen-2-yl)propane-1,3-diol)

• Product Name: 1-(Thiophen-2-yl)propane-1,3-diol
• CAS No: 1097730-66-9
• MF: C₇H₁₀O₂S
• MW: 158.218101024628
• CID: 2182079
• Update Time: 2023-08-06

1-(Thiophen-2-yl)propane-1,3-diol Chemical and Physical Properties

Names and Identifiers

• 1-(Thiophen-2-yl)propane-1,3-diol
• 1,3-Propanediol, 1-(2-thienyl)-
• AM90636

• Inchi： 1S/C7H10O2S/c8-4-3-6(9)7-2-1-5-10-7/h1-2,5-6,8-9H,3-4H2
• InChI Key： ONNSVHDTFXVFKP-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(CCO)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 97.6
• Topological Polar Surface Area: 68.7